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Compound of Interest

Compound Name: Oxalic acid dihydrate

Cat. No.: B166457

For immediate reference, the CAS number for Oxalic Acid Dihydrate is 6153-56-6.[1][2][3][4]
[5][6] This guide provides an in-depth overview of the safety information, properties, and
handling protocols for oxalic acid dihydrate, tailored for research, scientific, and drug
development professionals.

Safety Data Sheet Summary

The following tables summarize the critical safety and property data for oxalic acid dihydrate,
compiled from various safety data sheets.

Physical and Chemical Properties
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Property

Value

Chemical Formula

C2H20a4 * 2H20]3]

Molar Mass 126.07 g/mol [3][4][5]
Appearance White crystalline powder[5][7]
Odor Odorless[7]

Melting Point 98 - 102 °C/ 208.4 - 215.6 °F[7]
pH 1.3 (0.1M aqueous solution)[7]

Vapor Pressure

21.5 mbar @ 50 °CJ[7]

Solubility in Water

140 g/L[5]

Density

1.60 g/cm3[5]

Hazard Identification and Classification

Hazard Class Category Hazard Statement
. H302: Harmful if swallowed[1]
Acute Toxicity (Oral) Category 4
[2](8]
o H312: Harmful in contact with
Acute Toxicity (Dermal) Category 4 ]
skin[1][3]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage[1][2][3][8]
May cause damage to organs
Specific Target Organ Toxicity (Kidney, Liver) through
Category 2

(Repeated Exposure)

prolonged or repeated

exposure[2][7]

First Aid Measures
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Exposure Route

First Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.[7]
Remove contact lenses, if present and easy to
do. Continue rinsing.[1][8][9] Immediately call a

poison center or doctor.[1][8][9]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes.[2] Take off contaminated
clothing and wash it before reuse.[3][9] If skin

irritation persists, call a physician.[2]

Rinse mouth with water.[1][8] Drink plenty of

water.[2] Do not induce vomiting. Call a

Ingestion o ) ] )
physician or poison control center immediately.
[8]
Move to fresh air.[2][8] If not breathing, give
Inhalation artificial respiration.[2] Get medical attention if

symptoms occur.[2]

Experimental Protocols: Safe Handling and

Emergency Procedures

Detailed methodologies for the safe handling and emergency response involving oxalic acid

dihydrate are critical for laboratory safety.

Personal Protective Equipment (PPE) Protocol

e Eye and Face Protection: Wear chemical safety goggles and a face shield.[2] Ensure that

eyewash stations and safety showers are close to the workstation location.[2]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to

prevent skin exposure.[1][2]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
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[2]7]

Spill Response Protocol

e Ventilation and Evacuation: Ensure adequate ventilation.[2] In case of a large spill, evacuate
the area.

o Containment: Sweep up and shovel the spilled material into suitable containers for disposal.
[2] Avoid generating dust.[2]

o Cleaning: After material pickup, clean the spill area with water.

o Disposal: Dispose of the waste material in accordance with local, regional, and national
regulations.[8][9]

Firefighting Protocol

e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[2]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2][8]

e Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including carbon monoxide (CO) and carbon dioxide (CO2).[2]

Visualizing Safety Procedures

The following diagrams illustrate key safety-related workflows and logical relationships for
handling oxalic acid dihydrate.
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Caption: Hazard and First Aid Response Workflow for Oxalic Acid Dihydrate.
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Caption: Step-by-step protocol for handling spills of oxalic acid dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

